Cas no 1340449-45-7 (1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane)

• Product Name: 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane
• CAS No: 1340449-45-7
• MF: C₁₃H₂₅BrO
• MW: 277.241003751755
• CID: 6271551
• PubChem ID: 63470060
• Update Time: 2025-07-19

1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane
• 1340449-45-7
• 1-bromo-2-[(4-methylpentan-2-yl)oxy]cycloheptane
• EN300-1132459

• Inchi： 1S/C13H25BrO/c1-10(2)9-11(3)15-13-8-6-4-5-7-12(13)14/h10-13H,4-9H2,1-3H3
• InChI Key： MGKGABLZTISHRT-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OC(C)CC(C)C

Computed Properties

• Exact Mass: 276.10888g/mol
• Monoisotopic Mass: 276.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane

Introduction to 1-Bromo-2-(4-Methylpentan-2-yl)oxycycloheptane (CAS No. 1340449-45-7)

1-Bromo-2-(4-methylpentan-2-yl)oxycycloheptane, with the CAS number 1340449-45-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of brominated cycloalkanes and features a seven-membered cyclic structure with a bromine substituent and a branched alkyl ether group. The intricate arrangement of these functional groups imparts distinct chemical and physical characteristics, making it a subject of interest for both academic research and industrial development.

The synthesis of 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane typically involves multi-step reactions, starting from readily available starting materials such as cycloheptene and 4-methylpentan-2-ol. The key steps often include the formation of the cyclic ether through an intramolecular substitution reaction, followed by the introduction of the bromine atom via electrophilic bromination. The detailed synthetic pathways have been extensively studied and optimized to achieve high yields and purity, which are crucial for downstream applications.

In the realm of pharmaceutical research, 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers noted that the bromine substituent played a crucial role in enhancing the binding affinity and selectivity of the compound, highlighting its importance in drug design.

Beyond its pharmaceutical applications, 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced polymers and coatings. For example, researchers at the University of California, Berkeley, have developed a series of copolymers incorporating this compound as a monomer unit. These copolymers exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace components and electronic devices.

The environmental impact of 1-bromo-2-(4-methylpentan-2-yl)oxycycloheptane is another area of active research. Given its synthetic origin and potential widespread use, understanding its biodegradability and ecotoxicological effects is essential for ensuring sustainable development. A study published in Environmental Science & Technology in 2023 investigated the biodegradation kinetics of this compound in various environmental matrices, including soil and water. The results indicated that while it is not readily biodegradable under standard conditions, certain microbial consortia can effectively break it down over time. This finding underscores the importance of further research to develop environmentally friendly synthesis methods and disposal practices.

In conclusion, 1-bromo-2-(4-methylpentan-2-yl)oxycloheptane (CAS No. 1340449-45-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental studies. Its unique structural features and functional groups make it an attractive target for both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological capabilities.